5-ethyl-N-(4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-[4-(1-methyl-6-oxopyridazin-3-yl)phenyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C17H17N3O3S2/c1-3-14-8-11-17(24-14)25(22,23)19-13-6-4-12(5-7-13)15-9-10-16(21)20(2)18-15/h4-11,19H,3H2,1-2H3
• InChI Key: RJVIHNNGEVFVFE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NC2=CC=C(C=C2)C3=NN(C(=O)C=C3)C
• Molecular Formula: C17H17N3O3S2
• Molecular Weight: 375.5 g/mol

Description

5-ethyl-N-(4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C17H17N3O3S2 and its molecular weight is 375.46. The purity is usually 95%.
BenchChem offers high-quality 5-ethyl-N-(4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)thiophene-2-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-ethyl-N-(4-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)thiophene-2-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with multiple receptors

Mode of Action

It is hypothesized that it may bind with high affinity to its target receptors, leading to a series of biochemical reactions . The exact nature of these interactions and the resulting changes at the molecular level are subjects of ongoing research.

Biochemical Pathways

The compound may affect various biochemical pathways due to its potential interaction with multiple receptors The downstream effects of these interactions could be diverse, depending on the specific pathways involved

Pharmacokinetics

It has been noted that similar compounds have excellent pharmacokinetics in preclinical species . The impact of these properties on the bioavailability of the compound is an important area for future research.

Result of Action

It is known that similar compounds can have a broad spectrum of biological activities . The specific effects of this compound at the molecular and cellular level are subjects of ongoing research.